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Compound of Interest

Compound Name: Pent-1-en-3-ol-d2

Cat. No.: B12381253

Essential Safety and Handling Guide for Pent-1-
en-3-ol-d2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pent-1-en-3-o0l-d2. Adherence to these procedures is
vital for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Pent-1-en-3-0l-d2 is a deuterated form of Pent-1-en-3-ol. While specific safety data for the

deuterated compound is not readily available, the safety precautions for its non-deuterated

counterpart, Pent-1-en-3-ol, should be strictly followed as their chemical properties are very
similar. Pent-1-en-3-ol is a flammable liquid and vapor.

Quantitative Data Summary
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Property Value Source
616-25-1 (for non-deuterated

CAS Number [1]
form)

Boiling Point 114 -115°C [2]

Flash Point 28 °C (closed cup) [2]

Density 0.839 g/cm3 at 25 °C

Recommended Personal Protective Equipment (PPE)
Equipment Specification Rationale

Eye Protection

Chemical splash goggles

and/or a face shield.

To protect against splashes

that could cause eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, minimum 4mil

thickness).

To prevent skin contact, as
some flammable liquids can
cause skin irritation or be

absorbed through the skin.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.

To prevent inhalation of
vapors, which may cause
dizziness or respiratory

irritation.

Protective Clothing

Alab coat (100% cotton or
flame-resistant is preferred
when handling larger
gquantities) and closed-toe

shoes.

To protect the skin from

splashes and in case of fire.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
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Before handling, ensure that a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor
accumulation.

Eliminate all potential ignition sources from the immediate area, including open flames,
sparks from electrical equipment, and static discharge. Use spark-proof tools and explosion-
proof equipment.

Ground and bond all metal containers during transfer to prevent static electricity buildup.
. Handling the Chemical:
Wear the appropriate PPE as detailed in the table above.

When transferring the liquid, pour slowly and carefully to minimize splashing and vapor
generation.

Keep containers tightly closed when not in use to prevent the escape of flammable vapors.
. In Case of a Spill:

Evacuate non-essential personnel from the area.

If the spill is small, absorb it with an inert, non-combustible material like sand or earth.

Use clean, non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.

For larger spills, contain the spill and use a vapor-suppressing foam to reduce vapors.

Disposal Plan

1. Waste Collection:

» All waste containing Pent-1-en-3-ol-d2, including contaminated absorbents and disposable
PPE, must be collected as hazardous waste.
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o Store waste in a tightly sealed, properly labeled container. The label should clearly indicate
"Flammable Liquid" and the chemical name.

» Do not mix this waste with other waste streams, especially not with halogenated solvents, to
avoid more complex and costly disposal procedures.

2. Disposal Method:
o Dispose of the chemical waste through a certified hazardous waste disposal company.
e Do not dispose of this chemical down the drain.

» Options for disposal by a certified facility may include high-temperature incineration or
recycling.

Experimental Workflow Diagram
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Workflow for Handling Pent-1-en-3-ol-d2

Preparation

Verify fume hood is operational

'

Remove all ignition sources

i

Don appropriate PPE

Handling

Transfer chemical under fume hood

'

Keep container sealed when not in use

Dis%osal

Collect waste in a labeled, sealed container

i

Store in a designated hazardous waste area

'

Arrange for pickup by a certified disposal company
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of Pent-1-en-
3-ol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12381253?utm_src=pdf-body
https://www.benchchem.com/product/b12381253?utm_src=pdf-body
https://www.benchchem.com/product/b12381253?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.benchchem.com/product/b12381253#personal-protective-equipment-for-handling-pent-1-en-3-ol-d2
https://www.benchchem.com/product/b12381253#personal-protective-equipment-for-handling-pent-1-en-3-ol-d2
https://www.benchchem.com/product/b12381253#personal-protective-equipment-for-handling-pent-1-en-3-ol-d2
https://www.benchchem.com/product/b12381253#personal-protective-equipment-for-handling-pent-1-en-3-ol-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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